Cas no 627522-38-7 (1,2-Ethanediamine, N-(2,3-dihydro-1H-inden-1-yl)-N'-undecyl-)

1,2-Ethanediamine, N-(2,3-dihydro-1H-inden-1-yl)-N'-undecyl- structure
627522-38-7 structure
Product Name:1,2-Ethanediamine, N-(2,3-dihydro-1H-inden-1-yl)-N'-undecyl-
CAS No:627522-38-7
MF:C22H38N2
MW:330.55052614212
CID:432891
PubChem ID:16076536
Update Time:2025-04-19

1,2-Ethanediamine, N-(2,3-dihydro-1H-inden-1-yl)-N'-undecyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(2,3-dihydro-1H-inden-1-yl)-N'-undecyl-
    • N'-(2,3-dihydro-1H-inden-1-yl)-N-undecylethane-1,2-diamine
    • N'-indan-1-yl-N-undecyl-ethane-1,2-diamine
    • 627522-38-7
    • DTXSID40581909
    • N~1~-(2,3-Dihydro-1H-inden-1-yl)-N~2~-undecylethane-1,2-diamine
    • Inchi: 1S/C22H38N2/c1-2-3-4-5-6-7-8-9-12-17-23-18-19-24-22-16-15-20-13-10-11-14-21(20)22/h10-11,13-14,22-24H,2-9,12,15-19H2,1H3
    • InChI Key: CBDDMSLMEHNNQK-UHFFFAOYSA-N
    • SMILES: N(CCNCCCCCCCCCCC)C1C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 330.30374
  • Monoisotopic Mass: 330.303499221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06
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